Cas no 1261476-23-6 (6-(Difluoromethyl)-3-hydroxyquinoline)

• Product Name: 6-(Difluoromethyl)-3-hydroxyquinoline
• CAS No: 1261476-23-6
• MF: C₁₀H₇F₂NO
• MW: 195.165489435196
• CID: 4816456
• Update Time: 2025-05-23

6-(Difluoromethyl)-3-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-hydroxyquinoline

• Inchi： 1S/C10H7F2NO/c11-10(12)6-1-2-9-7(3-6)4-8(14)5-13-9/h1-5,10,14H
• InChI Key： BRDUJSBFQAEIAC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(=CC(=CN=2)O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1

Additional information on 6-(Difluoromethyl)-3-hydroxyquinoline

Introduction to 6-(Difluoromethyl)-3-hydroxyquinoline (CAS No. 1261476-23-6)

6-(Difluoromethyl)-3-hydroxyquinoline, identified by its Chemical Abstracts Service (CAS) number CAS No. 1261476-23-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential biological activities. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of pharmacological applications, including antimicrobial, antimalarial, and anticancer effects.

The structural motif of 6-(Difluoromethyl)-3-hydroxyquinoline incorporates both hydroxyl and difluoromethyl functional groups, which are strategically positioned to modulate its interactions with biological targets. The presence of these substituents not only enhances the compound's solubility and metabolic stability but also influences its binding affinity to various enzymes and receptors. Such structural features make it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in quinoline derivatives as potential therapeutic agents. The unique electronic properties conferred by the difluoromethyl group have been particularly studied for their ability to improve pharmacokinetic profiles, including bioavailability and resistance to metabolic degradation. Additionally, the hydroxy group introduces a polar moiety that can enhance binding interactions with hydrophobic pockets in biological targets, thereby increasing the compound's efficacy.

Recent studies have highlighted the potential of 6-(Difluoromethyl)-3-hydroxyquinoline in the development of novel antiviral agents. Quinoline derivatives have shown promise in inhibiting viral enzymes such as proteases and polymerases, which are crucial for viral replication. The structural flexibility of this compound allows it to mimic natural substrates or transition states, thereby disrupting viral life cycles effectively. Moreover, the fluorine atoms in the difluoromethyl group can enhance binding affinity through dipole-dipole interactions and hydrogen bonding, making it a potent inhibitor.

The synthesis of 6-(Difluoromethyl)-3-hydroxyquinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions with appropriate precursors followed by functional group transformations such as halogenation and hydroxylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the difluoromethyl group efficiently. These synthetic strategies highlight the compound's complexity and the expertise required for its production.

The pharmacological profile of 6-(Difluoromethyl)-3-hydroxyquinoline has been extensively evaluated in preclinical studies. Initial assays have demonstrated its ability to inhibit specific enzymes involved in cancer cell proliferation, such as tyrosine kinases. The compound's interaction with these enzymes disrupts signaling pathways that are essential for tumor growth, making it a potential candidate for anticancer therapy. Furthermore, its ability to cross the blood-brain barrier suggests that it may also have applications in treating neurological disorders.

In addition to its therapeutic potential, 6-(Difluoromethyl)-3-hydroxyquinoline has shown promise as a tool compound in chemical biology research. Its well-defined structure allows researchers to use it as a scaffold for designing analogs with enhanced or modified biological activities. By systematically varying substituents on the quinoline core, scientists can gain insights into structure-activity relationships (SAR) that inform the development of more effective drugs.

The future prospects of 6-(Difluoromethyl)-3-hydroxyquinoline are vast, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling are expected to accelerate the discovery process by predicting how modifications to its structure will affect its biological activity. Additionally, collaborations between academia and industry will be crucial in translating laboratory findings into clinical reality.

In conclusion, CAS No. 1261476-23-6,
refers to a quinoline derivative named
6-(Difluoromethyl)-3-hydroxyquinoline
with significant potential in pharmaceutical applications.
Its unique structural features,
including both hydroxyl
and difluoromethyl groups,
make it
a versatile
candidate
for drug discovery.
The ongoing research into
its biological activities
and synthetic methodologies
holds great promise
for future medical advancements.